Cas no 2248349-59-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-2-carboxylate
• CAS No: 2248349-59-7
• MF: C₁₇H₉FN₂O₄
• MW: 324.262767553329
• CID: 5974759
• PubChem ID: 165980649
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-2-carboxylate
• 2248349-59-7
• EN300-6516274

• Inchi： 1S/C17H9FN2O4/c18-12-6-3-7-13-11(12)8-14(19-13)17(23)24-20-15(21)9-4-1-2-5-10(9)16(20)22/h1-8,19H
• InChI Key： AHCKYEXQERLPTK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C=C(C(=O)ON1C(C3C=CC=CC=3C1=O)=O)N2

Computed Properties

• Exact Mass: 324.05463493g/mol
• Monoisotopic Mass: 324.05463493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-2-carboxylate

Compound CAS No: 2248349-59-7 - 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-2-carboxylate

The compound with CAS number 2248349-59-7, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-2-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol is characterized by a bicyclic system with a dioxo group, which contributes to its stability and reactivity. The presence of the 4-fluoro substituent on the indole ring introduces electronic effects that can influence the compound's pharmacokinetic properties and bioavailability. Recent studies have highlighted the importance of such fluorinated derivatives in enhancing drug-like properties, such as lipophilicity and metabolic stability.

One of the most promising aspects of this compound is its potential as a building block in medicinal chemistry. Researchers have explored its use in constructing bioactive molecules with therapeutic potential. For instance, the isoindole moiety has been implicated in various biological activities, including anti-inflammatory and anticancer effects. The integration of this moiety with the indole carboxylate group creates a versatile platform for further functionalization and optimization.

In terms of synthesis, the preparation of 1,3-dioxo-containing compounds often involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient routes to these complex structures. The use of transition metal catalysts has been particularly beneficial in constructing the isoindole ring system with high stereochemical fidelity.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding interactions with key therapeutic targets, such as kinases and G-protein coupled receptors (GPCRs). These insights are crucial for guiding medicinal chemists in designing analogs with improved potency and selectivity.

Moreover, the environmental impact of synthesizing such compounds has become a focal point in sustainable chemistry. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. The use of biocatalysts and renewable feedstocks represents a promising direction for scaling up the production of this compound while maintaining eco-friendly practices.

In conclusion, the compound with CAS number 2248349-597 stands at the forefront of modern organic chemistry research. Its unique structure, combined with recent advances in synthesis and computational methods, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to play an increasingly important role in advancing drug discovery and chemical innovation.